Cas no 263012-81-3 (2-Chloro-5-2-(trimethylsilyl)ethynylpyridine)

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine structure
263012-81-3 structure
Product Name:2-Chloro-5-2-(trimethylsilyl)ethynylpyridine
CAS No:263012-81-3
MF:C10H12ClNSi
MW:209.747482299805
MDL:MFCD04039858
CID:247535
PubChem ID:329771303
Update Time:2025-04-19

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-chloro-5-[2-(trimethylsilyl)ethynyl]-
    • 2-(6-chloropyridin-3-yl)ethynyl-trimethylsilane
    • 2-chloro-5-[(trimethylsilyl)ethynyl]pyridine
    • 2-CHLORO-5-TRIMETHYLSILANYLETHYNYL-PYRIDINE
    • NULL
    • 2-chloro-5-((trimethylsilyl)ethynyl)pyridine
    • 2-chloro-5-[(trimethylsilyl)ethynyl]-2,2'-bipyridine
    • 2-Chloro-5-trimethylsilanylethynyl-pyridine, AldrichCPR
    • PYRIDINE, 2-CHLORO-5-[2-(TRIMETHYLSILYL)ETHYNYL]-
    • AB17399
    • SCHEMBL935789
    • CGJKMVMYUJVZRQ-UHFFFAOYSA-N
    • L10083
    • MFCD04039858
    • 263012-81-3
    • FT-0678244
    • DTXSID00442749
    • AS-68125
    • AMY10723
    • AKOS015851255
    • 2-chloro-5-[2-(trimethylsilyl)ethynyl]pyridine
    • 2-chloro-5-(2-(trimethylsilyl)ethynyl)pyridine
    • A818367
    • 2-Chloro-5-2-(trimethylsilyl)ethynylpyridine
    • DB-029683
    • MDL： MFCD04039858
    • Inchi： 1S/C10H12ClNSi/c1-13(2,3)7-6-9-4-5-10(11)12-8-9/h4-5,8H,1-3H3
    • InChI Key： CGJKMVMYUJVZRQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C=N1)C#C[Si](C)(C)C

Computed Properties

  • Exact Mass: 209.04300
  • Monoisotopic Mass: 209.0427536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 2.96390

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Security Information

  • Hazard Statement： H413
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Pricemore >>

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2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Production Method

2-Chloro-5-2-(trimethylsilyl)ethynylpyridine Related Literature

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